![molecular formula C21H34N4O4S B1231014 [1-[(3,5-Dimethyl-4-isoxazolyl)sulfonyl]-4-piperidinyl]-[4-(1-piperidinyl)-1-piperidinyl]methanone](/img/structure/B1231014.png)
[1-[(3,5-Dimethyl-4-isoxazolyl)sulfonyl]-4-piperidinyl]-[4-(1-piperidinyl)-1-piperidinyl]methanone
Overview
Description
[1-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-4-piperidinyl]-[4-(1-piperidinyl)-1-piperidinyl]methanone is a N-acylpiperidine.
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis and Characterization : This compound has been synthesized and characterized, revealing its crystalline structure and molecular geometry. The piperidine ring in this compound adopts a chair conformation, and the geometry around the sulfur atom is distorted tetrahedral. This study provides foundational knowledge for further applications in research (Naveen et al., 2015).
Biological Activities
- Antimicrobial Activity : Derivatives of this compound have shown promising antimicrobial activities against bacterial and fungal strains. This highlights its potential use in developing new antimicrobial agents (Mallesha & Mohana, 2014).
- Anticancer Potential : Certain derivatives have been synthesized and evaluated as anticancer agents. These compounds exhibited significant activity against cancer cell lines, indicating potential for future cancer therapy research (Rehman et al., 2018).
Drug Development and Therapeutic Applications
- Alzheimer’s Disease : N-substituted derivatives of a similar compound were synthesized for potential use as drug candidates in treating Alzheimer's disease. These compounds were evaluated for enzyme inhibition activity against acetylcholinesterase, an enzyme associated with Alzheimer’s (Rehman et al., 2018).
- Radioligand for Acetylcholinesterase : A related compound has been synthesized as a radioligand for acetylcholinesterase, indicating potential application in diagnostic imaging or therapeutic targeting in neurological conditions (Brown-Proctor et al., 1999).
Corrosion Inhibition
- Corrosion Prevention : A similar compound has been used as an inhibitor for the prevention of mild steel corrosion, demonstrating its potential use in industrial applications (Singaravelu & Bhadusha, 2022).
Computational Studies
- Electronic Properties Analysis : Computational evaluations, including Density Functional Theory (DFT) studies, have been conducted on related compounds to understand their electronic properties, which can guide further applications in medicinal chemistry (Unnamed authors, 2022).
properties
Molecular Formula |
C21H34N4O4S |
|---|---|
Molecular Weight |
438.6 g/mol |
IUPAC Name |
[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]-(4-piperidin-1-ylpiperidin-1-yl)methanone |
InChI |
InChI=1S/C21H34N4O4S/c1-16-20(17(2)29-22-16)30(27,28)25-14-6-18(7-15-25)21(26)24-12-8-19(9-13-24)23-10-4-3-5-11-23/h18-19H,3-15H2,1-2H3 |
InChI Key |
ZUGPWZFCZDOZIC-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)C(=O)N3CCC(CC3)N4CCCCC4 |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)C(=O)N3CCC(CC3)N4CCCCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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